547-97-7

7alpha,12alpha-Dihydroxy-5beta-cholestan-3-one

Usually In Stock

• CAS RN:
• 547-97-7

• Formula:
• C27H46O3

• InChI:
• InChI=1S/C27H46O3/c1-16(2)7-6-8-17(3)20-9-10-21-25-22(15-24(30)27(20,21)5)26(4)12-11-19(28)13-18(26)14-23(25)29/h16-18,20-25,29-30H,6-15H2,1-5H3/t17-,18+,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1

• InChIKey:
• HHVQPBXBALLUDF-QORHGLQKSA-N

• 7alpha,12alpha-dihydroxy-5beta-cholestan-3-one is a 3-oxo-5beta-steroid that is 5beta-cholestan-3-one bearing two additional hydroxy substituents at positions 7alpha and 12alpha. It has a role as a human metabolite and a mouse metabolite. It is a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid and a 3-oxo-5beta-steroid. It derives from a hydride of a 5beta-cholestane.

1,2,3,6-Tetrahydro-4-pyridinecarboxylic acid hydrochloride

In Stock

• CAS RN:
• 68547-97-7

• Formula:
• C6H9NO2.HCl

• InChI:
• InChI=1S/C6H9NO2.ClH/c8-6(9)5-1-3-7-4-2-5;/h1,7H,2-4H2,(H,8,9);1H

• InChIKey:
• SUWREQRNTXCCBL-UHFFFAOYSA-N

• Isoguvacine is a GABAA receptor agonist. It binds to rat synaptic cortical membranes (Ki = 55 nM) and activates α1β2γ2S, α2β2γ2S, α3β2γ2S, α5β2γ2S, and ρ1 subunit-contanining GABAA receptors in a FLIPR assay (EC50s = 13, 4.5, 5.6, 0.78, and 3.1 µM, respectively). It inhibits CA1 population spikes in rat hippocampal slices (EC50 = 13 µM) and high potassium/low magnesium-induced seizures in rat pups. Chronic administration of isoguvacine (2 mg/kg) improves tactile over-reactivity, anxiety-like behaviors, and social impairments in mouse models of autism spectrum disorder (ASD).
  
  

1-(2,3-dimethylphenyl)-1H-pyrrole-3-carbaldehyde

In Stock

• CAS RN:
• 864547-97-7

• Formula:
• C13H13NO

• InChI:
• InChI=1S/C13H13NO/c1-10-4-3-5-13(11(10)2)14-7-6-12(8-14)9-15/h3-9H,1-2H3

• InChIKey:
• MRJFBWGPOOCWTO-UHFFFAOYSA-N

• 1-(2,3-dimethylphenyl)-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.